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Introduction

MDL-800 is a potent and selective small-molecule allosteric activator of Sirtuin 6 (SIRT6), an
NAD+-dependent deacetylase.[1][2][3] SIRT6 plays a crucial role in a variety of cellular
processes, including DNA repair, metabolism, and inflammation, by deacetylating histone and
non-histone protein targets.[4][5] Notably, SIRT6 acts as a tumor suppressor in several
cancers, where its expression is often downregulated.[6] MDL-800 enhances the catalytic
efficiency of SIRT6, leading to a global decrease in the acetylation of its key substrates, such
as histone H3 at lysine 9 (H3K9ac) and lysine 56 (H3K56ac).[1][6] This targeted activation of
SIRT6 by MDL-800 has demonstrated significant anti-tumor and anti-inflammatory effects,
making it a promising therapeutic agent for further investigation.

Quantitative Biological Activity Data

The biological activity of MDL-800 has been quantified across various in vitro and cellular
assays. The following tables summarize the key efficacy and potency values reported in the
literature.
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Parameter Value Assay System Reference

SIRT6 Deacetylation

EC50 10.3+0.3uM [1]
(FDL Assay)
SIRT6 Deacetylation
EC50 11.0+0.3uM
(FDL Assay, NSCLC)
o SIRT6 Deacetylation
Fold Activation > 22-fold at 100 uM [1]
(FDL Assay)
Cell Line Cancer Type IC50 (48h) Reference
Hepatocellular
BEL-7405 _ 90.4 M [3]
Carcinoma (HCC)
] ) Non-Small Cell Lung
Various NSCLC Lines 21.5-345uM

Cancer

Core Signaling Pathways and Mechanisms of Action

MDL-800 exerts its biological effects primarily through the allosteric activation of SIRT6, which
in turn modulates several downstream signaling pathways critical for cell growth, proliferation,
and inflammation.

SIRT6-Mediated Deacetylation and Cell Cycle Arrest

Activation of SIRT6 by MDL-800 leads to the deacetylation of histone H3 at lysine 9 (H3K9ac)
and lysine 56 (H3K56ac).[1] This epigenetic modification results in cell cycle arrest at the
GO0/G1 phase, thereby inhibiting the proliferation of cancer cells.[1]
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MDL-800 induced SIRT6-mediated cell cycle arrest.

Inhibition of mMTOR Signaling

MDL-800 treatment has been shown to suppress the mTOR signaling pathway, a key regulator
of protein synthesis and cell growth. This is evidenced by the reduced phosphorylation of
ribosomal protein S6 (S6) and eukaryotic translation initiation factor 4E-binding protein 1 (4E-

BP1).[1]
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MDL-800 inhibits the mTOR signaling pathway.

Modulation of NF-kB and MAPK Pathways

MDL-800 has demonstrated anti-inflammatory effects by suppressing the NF-kB pathway.[2]
This is achieved by inhibiting the phosphorylation of NF-kB p65 and IkBa.[2] Additionally, in
non-small cell lung cancer models, MDL-800 has been shown to inhibit the MAPK pathway by

decreasing the phosphorylation of MEK and ERK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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